![molecular formula C53H68N2O8 B612184 4-O-(19-ethyl-14,18-dioxo-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4,6,8,10,15(20)-heptaen-19-yl) 1-O-[2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydrochromen-6-yl] butanedioate CAS No. 850728-17-5](/img/structure/B612184.png)
4-O-(19-ethyl-14,18-dioxo-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4,6,8,10,15(20)-heptaen-19-yl) 1-O-[2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydrochromen-6-yl] butanedioate
Overview
Description
Tenifatecan, also known as SN2310, is an injectable emulsion composed of 7-ethyl-10-hydroxycamptothecin (SN-38) conjugate with vitamin E through a succinate linker. SN-38 is the active metabolite of irinotecan. SN-38 binds to and inhibits topoisomerase I by stabilizing the cleavable complex between topoisomerase I and DNA, resulting in DNA breaks, inhibition of DNA replication, and apoptosis. SN-38 has been reported to exhibit up to 1,000-fold more cytotoxic activity against various cancer cells in vitro than irinotecan.
Scientific Research Applications
Chemical Reactions and Derivatives
Formation of Novel Compounds : Research by Attanasi et al. (2004) has demonstrated the formation of new and interesting 2-oxofuro[2,3-b]pyrroles and 19-methyl-15-oxa-20-azatricyclo[12.3.3.0(1,14)]icos-18-en-18-carboxylates through reactions of 1,2-diaza-1,3-butadienes with certain acetylsuccinates and methyl acetates, indicating the potential for creating novel structures with specific chemical functionalities (Attanasi et al., 2004).
Electrophilic Additions : Christl et al. (1994) explored electrophilic additions to bicyclo butane systems, resulting in oxymercuration/demercuration sequences and the formation of novel compounds, highlighting the reactivity of such structures which might be similar in complexity to the compound (Christl et al., 1994).
Structural Analysis and Interactions : The work of Golding and Hall (1975) on ethyl 2,2-dimethyl-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-6-carboxylate, a penam analogue, discusses its formation, structure, and reactions with nucleophilic reagents, providing insights into the behavior and potential applications of cyclic compounds (Golding & Hall, 1975).
Crystal Structure and Conformation
- Intramolecular Interactions : Research on compounds like 19-chloro-3,6,9,12,15-pentaoxabicyclo[15.3.1]henicosa-1(21),17,19-trien-21-yloxyacetic acid by Ferguson et al. (1993) reveals the presence of intramolecular hydrogen bonds and macrocycle ring conformations, which can be crucial in understanding the properties and potential applications of complex cyclic compounds (Ferguson et al., 1993).
Properties
CAS No. |
850728-17-5 |
|---|---|
Molecular Formula |
C53H68N2O8 |
Molecular Weight |
861.1 |
IUPAC Name |
4-O-(19-ethyl-14,18-dioxo-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4,6,8,10,15(20)-heptaen-19-yl) 1-O-[2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydrochromen-6-yl] butanedioate |
InChI |
InChI=1S/C53H68N2O8/c1-10-53(42-29-44-47-39(28-38-21-11-12-22-43(38)54-47)30-55(44)50(58)41(42)31-60-51(53)59)62-46(57)24-23-45(56)61-48-35(6)36(7)49-40(37(48)8)25-27-52(9,63-49)26-15-20-34(5)19-14-18-33(4)17-13-16-32(2)3/h11-12,21-22,28-29,32-34H,10,13-20,23-27,30-31H2,1-9H3 |
SMILES |
CCC1(C2=C(COC1=O)C(=O)N3CC4=CC5=CC=CC=C5N=C4C3=C2)OC(=O)CCC(=O)OC6=C(C7=C(C(=C6C)C)OC(CC7)(C)CCCC(C)CCCC(C)CCCC(C)C)C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>5 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
SN 2300; BEL2310; Tocopherol succinate camptothecin; d.alpha.Tocopherol succinate camptothecin. |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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